5-(Furan-2-yl)-2-methylbenzoxazole

• Molecular Formula: C12H9NO2
• Molecular Weight: 199.20 g/mol
• IUPAC Name: 5-(furan-2-yl)-2-methyl-1,3-benzoxazole
• InChI: InChI=1S/C12H9NO2/c1-8-13-10-7-9(4-5-12(10)15-8)11-3-2-6-14-11/h2-7H,1H3
• InChI Key: VAEIMTPWOQIEAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C=CC(=C2)C3=CC=CO3

Description

5-(Furan-2-yl)-2-methylbenzoxazole is a useful research compound. Its molecular formula is C12H9NO2 and its molecular weight is 199.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Amino-2-methylbenzoxazole (7.0 g, 0.05 mole), isopentyl nitrite (20 mL), and furan (230 mL) were combined and heated with stirring at 30° C. in a roundbottom flask equipped with a condenser. After heating for 48 hrs, the reaction mixture was removed from the heat, washed with water, and then evaporated to an oil. Distillation afforded the product (4.0 g, 43% yield), bp 130°-140° C. (0.6 mm). Recrystallization from isopropyl alcohol (14 mL) afforded 3.0 g (32% yield), mp 60° C.